molecular formula C15H21NO3 B8520973 Ethyl 4-(3-methoxyphenyl)piperidine-3-carboxylate CAS No. 61527-87-5

Ethyl 4-(3-methoxyphenyl)piperidine-3-carboxylate

Cat. No.: B8520973
CAS No.: 61527-87-5
M. Wt: 263.33 g/mol
InChI Key: WASBDRMDPDAKPK-UHFFFAOYSA-N
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Description

Ethyl 4-(3-methoxyphenyl)piperidine-3-carboxylate is a useful research compound. Its molecular formula is C15H21NO3 and its molecular weight is 263.33 g/mol. The purity is usually 95%.
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Properties

CAS No.

61527-87-5

Molecular Formula

C15H21NO3

Molecular Weight

263.33 g/mol

IUPAC Name

ethyl 4-(3-methoxyphenyl)piperidine-3-carboxylate

InChI

InChI=1S/C15H21NO3/c1-3-19-15(17)14-10-16-8-7-13(14)11-5-4-6-12(9-11)18-2/h4-6,9,13-14,16H,3,7-8,10H2,1-2H3

InChI Key

WASBDRMDPDAKPK-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1CNCCC1C2=CC(=CC=C2)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

In the preparation of ethyl 4-(3'-methoxyphenyl)-1-methylpiperidine-3-carboxylate (23), a synthesis of 4-aryl 2-unsubstituted nipecotic acids was developed. In this process modifying a known procedure [cf. C. F. Koelsch, J. of the Am. Chem. Soc., 65:2459 (1943)], 3-methoxybenzaldehyde (18) was converted to the amide ester, ethyl 4-(3'-methoxyphenyl)-2-piperidone-5-carboxylate (21), via standard procedures. Selective reduction of the amide function of 21 was achieved by reaction with trimethyloxonium fluoroborate followed immediately by treatment with NaBH4 in ethanol to yield amino ester, ethyl 4-(3'-methoxyphenyl)piperidine-3-carboxylate (22). Reductive methylation gave the required nipecotate 23 in 48% overall yield from 3-methoxybenzaldehyde (18).
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Synthesis routes and methods II

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